Cas no 6319-96-6 (N-Chloroacetylglycine)

• Product Name: N-Chloroacetylglycine
• CAS No: 6319-96-6
• MF: C₄H₆ClNO₃
• MW: 151.548340320587
• MDL: MFCD00021733
• CID: 85624
• PubChem ID: 87566025
• Update Time: 2025-05-20

N-Chloroacetylglycine Chemical and Physical Properties

Names and Identifiers

• N-chloroacetylglycine crystalline
• Chloroac-Gly-OH
• Chloroacetylglycine
• N-(Chloroacetyl)glycine
• N-Chloroacetylglycine
• 2-[(2-Chloroacetyl)amino]acetic acid
• 2-(2-chloroacetamido)acetic acid
• Chloracetyl-glycin
• NSC32036
• Chloroacetyl glycine
• n-(2-chloroacetyl)glycine
• (2-chloroacetamido)acetic acid
• [(chloroacetyl)amino]acetic acid
• DLDTUYIGYMNERN-UHFFFAOYSA-N
• 2-(2-chloroacetylamino)acetic acid
• KM0714
• BBL027867
• STK
• FD21633
• CS-0201686
• MFCD00021733
• DTXSID70283545
• FT-0629115
• AS-49140
• SCHEMBL1965772
• Z56755747
• HY-W141892
• NSC-32036
• AKOS001025750
• 6319-96-6
• Glycine, N-(chloroacetyl)-
• Glycine,N-(2-chloroacetyl)-
• STK967059
• ClAc-Gly-OH
• DA-73793

• MDL： MFCD00021733
• Inchi： 1S/C4H6ClNO3/c5-1-3(7)6-2-4(8)9/h1-2H2,(H,6,7)(H,8,9)
• InChI Key： DLDTUYIGYMNERN-UHFFFAOYSA-N
• SMILES： ClCC(NCC(=O)O)=O
• BRN： 1765217

Computed Properties

• Exact Mass: 151.00400
• Monoisotopic Mass: 151.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.422
• Melting Point: 103.0 to 107.0 deg-C
• Boiling Point: 431.6°C at 760 mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.486
• PSA: 66.40000
• LogP: -0.18310
• Solubility: Not determined

N-Chloroacetylglycine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• HazardClass：IRRITANT
• Storage Condition：−20°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Chloroacetylglycine

Comprehensive Overview of N-Chloroacetylglycine (CAS No. 6319-96-6): Properties, Applications, and Innovations

N-Chloroacetylglycine (CAS No. 6319-96-6) is a specialized organic compound widely recognized for its versatility in biochemical and pharmaceutical research. This compound, also referred to as Chloroacetyl glycine or Glycine, N-(chloroacetyl)-, is a derivative of glycine with a chloroacetyl functional group. Its molecular formula, C₄H₆ClNO₃, highlights its unique structure, which enables diverse applications in peptide synthesis, enzyme studies, and material science. Researchers and industries value N-Chloroacetylglycine for its reactive properties, making it a key intermediate in organic synthesis.

In recent years, the demand for N-Chloroacetylglycine has surged due to its role in green chemistry and sustainable manufacturing. As environmental concerns grow, scientists are exploring eco-friendly synthesis methods for compounds like 6319-96-6, aligning with the global push for reduced carbon footprints. Searches for "N-Chloroacetylglycine synthesis" and "biodegradable peptide precursors" reflect this trend. Additionally, the compound's potential in drug development, particularly for targeted therapies, has sparked interest in "N-Chloroacetylglycine in medicine" and "CAS 6319-96-6 applications."

The physicochemical properties of N-Chloroacetylglycine further underscore its utility. With a melting point of approximately 120–122°C and solubility in polar solvents like water and ethanol, it is adaptable to various experimental conditions. Its stability under controlled environments ensures reliable performance in lab-scale and industrial processes. Analytical techniques such as HPLC and NMR are commonly employed to verify the purity of 6319-96-6, addressing queries like "how to test N-Chloroacetylglycine purity."

Beyond traditional uses, N-Chloroacetylglycine is gaining traction in nanotechnology and biomaterials. Its ability to modify surface properties of polymers aligns with searches for "functionalized glycine derivatives" and "CAS 6319-96-6 in nanotechnology." Innovations in drug delivery systems, where N-Chloroacetylglycine acts as a linker, are also being explored, resonating with trends like "smart drug carriers" and "peptide-based therapeutics."

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In conclusion, N-Chloroacetylglycine (CAS No. 6319-96-6) is a multifaceted compound with expanding applications in science and technology. Its relevance to sustainability, medicine, and advanced materials ensures ongoing research and commercial interest. By addressing user queries and industry trends, this overview highlights the compound's significance while adhering to SEO best practices for visibility and engagement.